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Compound of Interest

Compound Name: Mppdme

Cat. No.: B1255668

Disclaimer: The substance referred to as "Mppdme" is likely a typographical error for 3,4-
Methylenedioxypyrovalerone (MDPV), a potent central nervous system stimulant. MDPV is
classified as a DEA Schedule | controlled substance in the United States, indicating a high
potential for abuse and no currently accepted medical use.[1][2][3][4] Handling, storage, and
disposal of this substance are subject to strict federal regulations. All procedures must be
conducted in compliance with institutional policies, as well as local, state, and federal laws.

This guide provides essential safety and logistical information for the proper disposal of MDPV
in a laboratory setting, intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Hazard Information

Before handling MDPV, it is crucial to be aware of its significant health hazards.

GHS Hazard Classifications for 3,4-Methylenedioxypyrovalerone:[5]
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Hazard Class Hazard Statement Signal Word
o H225: Highly flammable liquid
Flammable Liquids Danger
and vapor
Acute Toxicity, Oral H301: Toxic if swallowed Danger

. H311: Toxic in contact with
Acute Toxicity, Dermal i Danger
skin

Acute Toxicity, Inhalation H331: Toxic if inhaled Danger

i . H370: Causes damage to
Specific Target Organ Toxicity Danger
organs (eyes)

Adverse Human Health Effects:

Material may be irritating to mucous membranes and the upper respiratory tract.[5]

May cause eye, skin, or respiratory system irritation.[5]

Toxic if swallowed, inhaled, or absorbed through the skin.[5]

Acute side effects can include tachycardia, hypertension, vasoconstriction, and sweating.[1]

Higher doses have been reported to cause intense and prolonged panic attacks.[1]

Personal Protective Equipment (PPE) and Handling
Precautions

Due to the high toxicity of MDPV, stringent safety measures must be followed.

e Engineering Controls: Always handle MDPV in a well-ventilated area, preferably within a
certified chemical fume hood to avoid breathing vapors, dust, or mist.[5]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear NIOSH-approved safety goggles.[5]
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o Hand Protection: Wear heavy rubber gloves.[5]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved self-contained
breathing apparatus or respirator.[5]

o Body Protection: Wear appropriate protective clothing to prevent skin contact.[5]

e Handling Precautions:

o

Avoid prolonged or repeated exposure.[5]

[¢]

Keep away from heat, sparks, and open flames.[5]

[¢]

Take precautionary measures against static discharge.[5]

[e]

Keep the container tightly closed when not in use.[5]

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is critical.

First-Aid Measures:[5]
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Exposure Route

First-Aid Procedure

Ingestion

If swallowed, immediately call a POISON
CENTER or doctor/physician. Rinse mouth with
water if the person is conscious. Do NOT induce

vomiting unless directed by medical personnel.

Skin Contact

If on skin, wash with plenty of soap and water
for at least 15 minutes. Remove and take off all
contaminated clothing immediately and wash it

before reuse.

Inhalation

If inhaled, remove the victim to fresh air and
keep them at rest in a comfortable position for

breathing. Get immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Have eyes examined and

tested by medical personnel.

Spill Cleanup:

» Avoid breathing vapors and ensure adequate ventilation.[5]

e Wear the appropriate PPE, including a respirator if necessary.[5]

» Contain the spill and collect the material using an appropriate method (e.g., absorbent pads

for liquids, careful sweeping for solids).[5]

o Transfer the collected waste into a designated chemical waste container for disposal in

accordance with local regulations.[5]

o Prevent the release of the substance into the environment if it is safe to do so.[5]

Proper Disposal Procedures

The disposal of MDPV and its waste is strictly regulated. Do not dispose of this substance by

flushing it down the toilet or discarding it in the regular trash.[1]
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Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o All materials contaminated with MDPV, including unused product, solutions, contaminated
PPE, and spill cleanup debris, must be treated as hazardous waste.

o Segregate MDPV waste from other chemical waste streams to ensure proper handling
and disposal.

o Containerization and Labeling:

o Place all MDPV waste into a designated, leak-proof, and sealable chemical waste
container.

o Securely label the container with the following information:

The words "Hazardous Waste"

The full chemical name: "3,4-Methylenedioxypyrovalerone"

The specific hazards (e.g., "Toxic," "Flammable™)

The date of accumulation

o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Follow all institutional and regulatory guidelines for the storage of controlled substances
and hazardous waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
medical waste contractor to arrange for the collection and disposal of the MDPV waste.[1]
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o The approved disposal method for this type of substance is typically high-temperature
incineration or burial in a licensed hazardous or toxic waste landfill.[1]

Experimental Workflow for Disposal

The following diagram illustrates the general workflow for the proper disposal of MDPV waste
from a laboratory setting.
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Workflow for Proper Disposal of MDPV
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y
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Caption: Workflow for the proper disposal of MDPV waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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